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Compound of Interest

Compound Name:
tert-Butyl (3-bromopyridin-2-

yl)carbamate

Cat. No.: B177641 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

tert-butyl (3-bromopyridin-2-yl)carbamate, a key intermediate in organic synthesis and drug

discovery. Due to the limited availability of experimentally determined data in peer-reviewed

literature, this guide combines reported values with established protocols for the experimental

determination of key physical characteristics.

Core Physical Properties
tert-Butyl (3-bromopyridin-2-yl)carbamate is a solid, off-white to beige powder at room

temperature. Its structure, featuring a bulky tert-butoxycarbonyl (Boc) protecting group on a

brominated pyridine ring, makes it a valuable building block in the synthesis of more complex

molecules.

Below is a summary of the available quantitative data for this compound.
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Property Value Source

CAS Number 149489-04-3 Commercial Suppliers

Molecular Formula C₁₀H₁₃BrN₂O₂ Calculated

Molecular Weight 273.13 g/mol Calculated

Appearance
White to off-white or beige

solid/powder
Commercial Suppliers

Melting Point 81-82 °C Commercial Supplier

Boiling Point 298.9 ± 25.0 °C (Predicted) Commercial Supplier

Density 1.453 ± 0.06 g/cm³ (Predicted) Commercial Supplier

Spectroscopic and Chromatographic Data
While specific spectra for tert-butyl (3-bromopyridin-2-yl)carbamate are not readily available

in the public domain, commercial suppliers indicate that data such as ¹H NMR, ¹³C NMR,

HPLC, and LC-MS are typically generated for batch-specific quality control. Researchers are

advised to request this information directly from the supplier. The expected spectral

characteristics can be inferred from the structure and data for analogous compounds.

Experimental Protocols
The following sections provide detailed, generalized methodologies for the experimental

determination of key physical properties of tert-butyl (3-bromopyridin-2-yl)carbamate. These

protocols are based on standard laboratory practices for compounds of this nature.

Synthesis and Purification of tert-Butyl (3-bromopyridin-
2-yl)carbamate
The synthesis of tert-butyl (3-bromopyridin-2-yl)carbamate typically involves the protection

of the amino group of 2-amino-3-bromopyridine with di-tert-butyl dicarbonate (Boc₂O).

Materials:

2-amino-3-bromopyridine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b177641?utm_src=pdf-body
https://www.benchchem.com/product/b177641?utm_src=pdf-body
https://www.benchchem.com/product/b177641?utm_src=pdf-body
https://www.benchchem.com/product/b177641?utm_src=pdf-body
https://www.benchchem.com/product/b177641?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Di-tert-butyl dicarbonate (Boc₂O)

Anhydrous tetrahydrofuran (THF) or other suitable aprotic solvent

A suitable base (e.g., triethylamine (TEA) or 4-dimethylaminopyridine (DMAP))

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

In a clean, dry round-bottom flask, dissolve 2-amino-3-bromopyridine in anhydrous THF.

Add the base (e.g., triethylamine) to the solution.

Slowly add a solution of di-tert-butyl dicarbonate in anhydrous THF to the reaction mixture at

room temperature.

Stir the reaction mixture at room temperature and monitor the progress by thin-layer

chromatography (TLC).

Upon completion of the reaction, quench with saturated aqueous NaHCO₃ solution.

Extract the aqueous layer with ethyl acetate.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel using a gradient of

ethyl acetate in hexanes to yield tert-butyl (3-bromopyridin-2-yl)carbamate as a solid.
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Synthesis Workflow

2-amino-3-bromopyridine

Dissolve in THF
Add Base (e.g., TEA)

Add Boc₂O

Stir at RT
Monitor by TLC

Aqueous Workup
(NaHCO₃, Brine)

Extract with Ethyl Acetate

Dry, Concentrate & Purify
(Column Chromatography)

tert-Butyl (3-bromopyridin-2-yl)carbamate
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Role as a Synthetic Intermediate

Amine Deprotection Cross-Coupling Reactions

tert-Butyl (3-bromopyridin-2-yl)carbamate

Acidic Conditions
(e.g., TFA, HCl)

Boc Removal

Suzuki, Heck, etc.
(Pd Catalyst)

Br Functionalization

2-Amino-3-bromopyridine Derivative Complex Molecular Scaffold

Click to download full resolution via product page

To cite this document: BenchChem. [Technical Guide: Physical Properties of tert-Butyl (3-
bromopyridin-2-yl)carbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b177641#tert-butyl-3-bromopyridin-2-yl-carbamate-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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